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Compound of Interest

Compound Name: Solamarin, beta

CAS No.: 3671-38-3

Cat. No.: B1211857

Get Quote

Executive Summary
Solamargine and β-Solamarine represent two of the most potent steroidal glycoalkaloids

(SGAs) derived from the Solanum genus. While Solamargine is the extensively characterized

"gold standard" for SGA-based chemotherapy, β-Solamarine is a structural isomer that exhibits

comparable, and in some specific models, distinct cytotoxic potential.[1]

This guide provides a technical comparison of their chemical structures, cytotoxic profiles, and

mechanisms of action. The core finding is that both compounds share the lethal chacotriose

sugar moiety—the primary determinant of their membrane-disrupting capability—rendering

them equipotent in many contexts, despite stereochemical differences in their aglycones.

Chemical Structure & SAR Analysis
The cytotoxicity of these compounds is governed by the Structure-Activity Relationship (SAR)

between the hydrophobic aglycone and the hydrophilic sugar chain.
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Both compounds are glycosides of spirosolane alkaloids. The critical difference lies in the

stereochemistry at the C-25 position of the aglycone.

Feature Solamargine β-Solamarine

Aglycone
Solasodine ((25R)-spirosol-5-

en-3β-ol)

Tomatidenol ((25S)-spirosol-5-

en-3β-ol)

Sugar Moiety

Chacotriose (α-L-rhamnosyl-

(1→2)-[α-L-rhamnosyl-(1→4)]-

β-D-glucose)

Chacotriose (Same structure)

Stereochemistry
22R, 25R (Methyl group

equatorial)
22S, 25S (Methyl group axial)

Molecular Weight ~868.05 g/mol ~868.06 g/mol

The "Chacotriose Warhead"
Research consistently demonstrates that the chacotriose moiety (found in both) confers

significantly higher cytotoxicity than the solatriose moiety (found in Solasonine and α-

Solamarine).

Mechanism: The branched trisaccharide (two rhamnose units) binds specifically to

cholesterol and specific receptors (like TNFR1) on cancer cell membranes, facilitating pore

formation and internalization.

Implication: Since β-Solamarine possesses this identical "warhead," its theoretical

cytotoxicity is on par with Solamargine, a hypothesis supported by its potent activity against

Sarcoma 180 and high molluscicidal toxicity (LC50 = 0.49 mg/L).[1]

Cytotoxicity Profile (Experimental Data)
Solamargine: The Benchmark
Solamargine exhibits broad-spectrum cytotoxicity against drug-resistant cancer lines.[1]

Table 1: Solamargine IC50 Values (Selected Cell Lines)
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Cell Line Cancer Type IC50 (µM)
Mechanism
Highlight

HepG2
Hepatocellular
Carcinoma

4.58 - 9.2
Lysosomal rupture;
Caspase-3
activation

A549 Lung Adenocarcinoma 3.3 - 10.5
Downregulation of

Bcl-2; SP1 inhibition

U87MG Glioblastoma ~5 - 9
Oxidative stress;

G2/M arrest

MCF-7 Breast Cancer ~2.6 - 5.0
MDR reversal; P-gp

inhibition

| HCT116 | Colon Cancer | ~2.5 - 10 | Apoptosis induction |[1]

β-Solamarine: The Potent Alternative
Direct IC50 data for β-Solamarine is less abundant in modern literature compared to

Solamargine, but historical and comparative studies confirm its high potency.[1]

Table 2: β-Solamarine Activity Profile

Model Activity Metric Comparative Insight

Sarcoma 180 (Mice) Tumor Inhibition (In Vivo)
Identified as the active
antitumor principle of S.
dulcamara.[1]

Galba truncatula LC50 = 0.49 mg/L

More potent than Solasonine;

comparable to Solamargine in

membrane disruption models.

| KB Cells | Cytotoxic | Active fraction in S. lyratum extracts (often co-occurring with

Solamargine). |
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Technical Note: In comparative assays of Solanum alkaloids, potency follows the order:

Solamargine ≈ β-Solamarine > Solasonine > α-Solamarine Reasoning: The chacotriose sugar

(present in the first two) is far more lytic than solatriose.

Mechanism of Action: The Lysosomal-Mitochondrial
Axis
Both compounds trigger cell death primarily through lysosomal destabilization, a mechanism

distinct from conventional DNA-damaging agents (like cisplatin).[1]

Pathway Visualization
The following diagram illustrates the validated signaling cascade for Solamargine, which

applies to β-Solamarine due to their shared pharmacophore.[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/alpha-Solamarine
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-Solamarine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solamargine / β-Solamarine

Membrane Cholesterol
Interaction

Binding

TNFR1 Upregulation

P-gp Efflux Pump
Inhibition

MDR Reversal

Lysosomal Membrane
Permeabilization (LMP)

Destabilization

Caspase-9 / Caspase-3
Activation

Extrinsic Pathway

Cathepsin B Release
(Cytosol)

Mitochondrial
Depolarization (ΔΨm ↓)

Bid Truncation

Bcl-2 (Anti-apoptotic) ↓ Bax (Pro-apoptotic) ↑

Inhibition Lifted

APOPTOSIS
(Cell Death)

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1211857/docs?utm_src=pdf-body-img#comparative-guide-cytotoxicity-of-solamarine-vs-solamargine-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The "Lysosomal-Mitochondrial Axis" where SGAs trigger lysosomal rupture, releasing

Cathepsin B to activate mitochondrial apoptosis.[1]

Key Mechanistic Steps[1]
Membrane Permeabilization: The compound binds to cholesterol in the plasma membrane.

The rhamnose moieties of chacotriose are critical for this affinity.

Lysosomal Rupture: Upon internalization, the alkaloid accumulates in lysosomes (due to

protonation of the aglycone nitrogen), causing osmotic swelling and rupture.

Cathepsin B Release: Ruptured lysosomes release Cathepsin B into the cytosol, which

cleaves Bid (tBid) and triggers mitochondrial outer membrane permeabilization (MOMP).

MDR Reversal: Solamargine has been proven to inhibit P-glycoprotein (P-gp), restoring

sensitivity in multidrug-resistant cells (e.g., MDR-breast cancer).[1] β-Solamarine is predicted

to share this property due to its amphiphilic nature.[1]

Experimental Protocols for Validation
To objectively compare β-Solamarine and Solamargine in your own lab, use these self-

validating protocols.

Protocol A: Comparative Cytotoxicity (MTT Assay)
Objective: Determine IC50 values in HepG2 or MCF-7 cells.

Seeding: Plate cells at

cells/well in 96-well plates. Incubate 24h.

Treatment: Prepare serial dilutions (0.1, 1, 5, 10, 20, 50, 100 µM) of Solamargine (Standard)

and β-Solamarine (Test) in DMSO (Final DMSO < 0.1%).

Incubation: Treat cells for 24h, 48h, and 72h to assess time-dependence.

Development: Add MTT reagent (0.5 mg/mL). Incubate 4h at 37°C. Dissolve formazan

crystals in DMSO.
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Analysis: Measure absorbance at 570 nm.

Validation Check: The IC50 of Solamargine should fall between 4–10 µM for HepG2. If

>20 µM, check cell passage number or compound purity.

Protocol B: Lysosomal Integrity Assay (Acridine Orange)
Objective: Confirm if β-Solamarine triggers the same lysosomal rupture mechanism as

Solamargine.[1]

Staining: Stain treated cells with Acridine Orange (AO) (5 µg/mL) for 15 min.

Imaging: Use fluorescence microscopy.

Healthy Lysosomes: Red fluorescence (acidic pH).

Cytosol/Nucleus: Green fluorescence.

Result Interpretation: A loss of red fluorescence and increase in diffuse green fluorescence

indicates Lysosomal Membrane Permeabilization (LMP).

Causality: If β-Solamarine causes "Green" shift similar to Solamargine, the mechanism is

conserved.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (3beta,22beta,25S)-Spirosol-5-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1->2)-O-
(beta-D-glucopyranosyl-(1->3))-beta-D-galactopyranoside | C45H73NO16 | CID 70680623 -
PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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